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Compound of Interest

Compound Name: Scutebata C

Cat. No.: B1179318 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Scutebata C are paramount to ensuring laboratory

safety and environmental protection. While a specific Safety Data Sheet (SDS) with detailed

disposal procedures for Scutebata C is not publicly available, this guide provides a

comprehensive framework for its proper disposal based on its chemical properties, known

biological activity, and standard laboratory safety protocols for cytotoxic compounds.

Scutebata C is a neoclerodane diterpenoid isolated from Scutellaria barbata.[1] Its cytotoxic

properties, even if characterized as weak against certain cell lines, necessitate its treatment as

potentially hazardous waste.[1] Adherence to stringent disposal protocols is therefore essential.

Chemical and Physical Properties of Scutebata C
A summary of the known properties of Scutebata C is presented below. This information is

crucial for understanding its behavior and potential interactions.
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Property Value Source

CAS Number 1207181-59-6 [1]

Molecular Formula C28H35NO9 [1]

Molecular Weight 529.6 g/mol [1]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[1][2]

Storage Desiccate at -20°C [1]

Experimental Protocol: Disposal of Scutebata C
The following step-by-step protocol is a recommended procedure for the safe disposal of

Scutebata C waste. This protocol is based on general guidelines for handling cytotoxic and

research-grade chemical waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with Scutebata C (e.g., weighing paper,

contaminated gloves, pipette tips) in a dedicated, clearly labeled hazardous waste container.

The container should be puncture-resistant and have a secure lid.

Liquid Waste: Collect all liquid waste containing Scutebata C (e.g., unused solutions, solvent

rinses) in a dedicated, sealed, and clearly labeled hazardous waste container. Ensure the

container is compatible with the solvents used.

Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with Scutebata C
must be disposed of in a designated sharps container.
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3. Decontamination of Work Surfaces:

Wipe down all surfaces and equipment that may have come into contact with Scutebata C.

Use a solvent known to solubilize the compound (e.g., ethanol, acetone), followed by a

standard laboratory disinfectant.

Dispose of the cleaning materials (e.g., wipes) as solid hazardous waste.

4. Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical

("Scutebata C"), the approximate concentration and quantity, and the date.

5. Storage of Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure area away

from general laboratory traffic until collection by a licensed hazardous waste disposal

service.

6. Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified chemical waste disposal

contractor. Do not dispose of Scutebata C down the drain or in regular trash.

Logical Workflow for Scutebata C Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Scutebata C.
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Scutebata C Waste Generated

Identify Waste Type

Solid Waste (Gloves, Tips, etc.)

Solid

Liquid Waste (Solutions, Solvents)

Liquid

Sharps Waste (Needles, Glass)

Sharps

Place in Labeled Hazardous Solid Waste Container Place in Labeled Hazardous Liquid Waste Container Place in Labeled Sharps Container

Decontaminate Work Area & Equipment

Store Waste in Designated Secure Area

Arrange for Disposal via EHS/Certified Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Scutebata C waste.
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By following these guidelines, laboratory personnel can ensure the safe and compliant disposal

of Scutebata C, minimizing risks to themselves and the environment. Always consult your

institution's specific waste disposal policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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